Cas no 1049749-98-5 (2-Isopropoxybutanohydrazide hydrochloride)

• Product Name: 2-Isopropoxybutanohydrazide hydrochloride
• CAS No: 1049749-98-5
• MF: C₇H₁₇ClN₂O₂
• MW: 196.675081014633
• MDL: MFCD08727982
• CID: 1075596
• PubChem ID: 16641327
• Update Time: 2025-10-30

2-Isopropoxybutanohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxybutanohydrazide hydrochloride
• 2-(methylethoxy)butanohydrazide, chloride
• AG-A-43396
• AGN-PC-013PIW
• ARONIS013214
• CTK6C7338
• MolPort-003-993-562
• SBB080173
• ZRB74998
• 2-[(Propan-2-yl)oxy]butanehydrazide--hydrogen chloride (1/1)
• DTXSID40586419
• 1049749-98-5
• 2-(propan-2-yloxy)butanehydrazide hydrochloride
• 2-propan-2-yloxybutanehydrazide;hydrochloride
• 2-isopropoxybutanehydrazide hydrochloride
• 2-Isopropoxybutanohydrazide HCl
• SB86462
• AKOS005110961
• MFCD08727982

• MDL： MFCD08727982
• Inchi： 1S/C7H16N2O2.ClH/c1-4-6(7(10)9-8)11-5(2)3;/h5-6H,4,8H2,1-3H3,(H,9,10);1H
• InChI Key： CNVMOMYUJOHBRV-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C(C(NN)=O)CC

Computed Properties

• Exact Mass: 196.0978555g/mol
• Monoisotopic Mass: 196.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

2-Isopropoxybutanohydrazide hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Isopropoxybutanohydrazide hydrochloride

Introduction to 2-Isopropoxybutanohydrazide hydrochloride (CAS No. 1049749-98-5)

2-Isopropoxybutanohydrazide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1049749-98-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its hydrazide and isopropoxy functional groups, has garnered attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The hydrazide moiety, in particular, is a well-known pharmacophore that participates in various biochemical interactions, making it a valuable scaffold for drug discovery efforts.

The hydrochloride salt form of 2-Isopropoxybutanohydrazide hydrochloride enhances its solubility and stability, which are critical factors for pharmaceutical applications. This salt form ensures better bioavailability and facilitates its use in both in vitro and in vivo experimental settings. The compound's structural features make it a potential candidate for further derivatization, allowing chemists to explore new molecular architectures with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of hydrazide-based compounds in the design of inhibitors targeting enzyme-catalyzed reactions. For instance, studies have demonstrated that hydrazides can act as mechanism-based inhibitors by forming covalent bonds with reactive centers on enzymes. This property has been exploited in the development of drugs targeting inflammatory pathways, where 2-Isopropoxybutanohydrazide hydrochloride could serve as a precursor for synthesizing selective inhibitors.

In the realm of synthetic organic chemistry, 2-Isopropoxybutanohydrazide hydrochloride serves as a versatile building block for constructing more complex molecules. Its isopropoxy group provides a handle for further functionalization via nucleophilic substitution or elimination reactions, enabling the synthesis of diverse derivatives. These derivatives may exhibit novel pharmacological properties, making them attractive for preclinical and clinical investigations.

One of the most compelling aspects of 2-Isopropoxybutanohydrazide hydrochloride is its potential application in the development of antimicrobial agents. The hydrazide group can interact with bacterial enzymes involved in metabolic pathways, disrupting essential cellular processes. Preliminary studies have suggested that derivatives of this compound may exhibit activity against drug-resistant strains of bacteria, addressing a critical unmet need in modern medicine.

The compound's stability under various conditions makes it suitable for industrial-scale synthesis and formulation into pharmaceutical products. Manufacturers value such stability as it ensures consistent quality and performance across batches. Additionally, the ease with which 2-Isopropoxybutanohydrazide hydrochloride can be incorporated into drug formulations enhances its appeal for therapeutic applications.

From a regulatory perspective, the hydrochloride salt form simplifies compliance with pharmaceutical standards, as it adheres to established guidelines for drug substances. This compliance is essential for navigating the complex landscape of drug approval processes, ensuring that products derived from 2-Isopropoxybutanohydrazide hydrochloride meet stringent safety and efficacy requirements.

The growing interest in green chemistry has also influenced the synthesis of 2-Isopropoxybutanohydrazide hydrochloride, with researchers exploring more sustainable methodologies. Catalytic processes that minimize waste and energy consumption are being developed to enhance the environmental footprint of producing this compound. Such innovations align with global efforts to promote sustainable pharmaceutical practices.

Future research directions may focus on exploring the pharmacokinetic properties of 2-Isopropoxybutanohydrazide hydrochloride derivatives to optimize their delivery and efficacy. Advances in computational modeling and high-throughput screening technologies will likely accelerate the discovery of new analogs with improved pharmacological profiles. These tools enable researchers to predict molecular interactions with high precision, streamlining the drug discovery pipeline.

The role of 2-Isopropoxybutanohydrazide hydrochloride in academic research cannot be overstated. It serves as a valuable tool for teaching synthetic techniques and exploring new chemical reactions at both undergraduate and graduate levels. Its accessibility and reactivity make it an ideal candidate for laboratory experiments designed to introduce students to advanced concepts in organic chemistry.

In conclusion, 2-Isopropoxybutanohydrazide hydrochloride (CAS No. 1049749-98-5) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features, combined with its stability and synthetic utility, position it as a key intermediate for designing novel therapeutic agents. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing medical science.